Cas no 119309-17-0 (Benzenamine, 4,4'-(4-phenyl-1,3-pentadienylidene)bis[N,N-diethyl-)

• Product Name: Benzenamine, 4,4'-(4-phenyl-1,3-pentadienylidene)bis[N,N-diethyl-
• CAS No: 119309-17-0
• MF: C₃₁H₃₈N₂
• MW: 438.646828174591
• CID: 1208920
• PubChem ID: 53691979
• Update Time: 2025-04-20

Benzenamine, 4,4'-(4-phenyl-1,3-pentadienylidene)bis[N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 4,4a(2)-(4-Phenyl-1,3-pentadienylidene)bis[N,N-diethylbenzenamine]
• 119309-17-0
• SCHEMBL9787229
• DTXSID201173991
• Benzenamine, 4,4'-(4-phenyl-1,3-pentadienylidene)bis[N,N-diethyl-

• Inchi： 1S/C31H38N2/c1-6-32(7-2)29-20-16-27(17-21-29)31(24-15-25(5)26-13-11-10-12-14-26)28-18-22-30(23-19-28)33(8-3)9-4/h10-24H,6-9H2,1-5H3
• InChI Key： BNWCAQRFZYAVND-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)/C(=C\C=C(C)C1C=CC=CC=1)/C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 438.303499221g/mol
• Monoisotopic Mass: 438.303499221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 9.1
• Topological Polar Surface Area: 6.5Ų